Benzyl 1-(pyridin-2-yl)piperidine-3-carboxylate

• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol
• IUPAC Name: benzyl 1-pyridin-2-ylpiperidine-3-carboxylate
• InChI: InChI=1S/C18H20N2O2/c21-18(22-14-15-7-2-1-3-8-15)16-9-6-12-20(13-16)17-10-4-5-11-19-17/h1-5,7-8,10-11,16H,6,9,12-14H2
• InChI Key: JVRYPUMWBKSUJA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=CC=CC=N2)C(=O)OCC3=CC=CC=C3

Description

Benzyl 1-(pyridin-2-yl)piperidine-3-carboxylate is a useful research compound. Its molecular formula is C18H20N2O2 and its molecular weight is 296.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Pure benzyl piperidine-3-carboxylate (170 mg, 0.776 mmol; Example 31) was placed in a microwave tube. DIPEA (0.50 mL), tert-BuOH (1.5 mL) and 2-fluoropyridine (Aldrich, 0.40 mL) were added to the tube via syringes before the tube was subjected to microwave irradiation at 180° C. for 20 min. LC/MS showed partial conversion to the desired pyridine derivative. The tube was subjected to further microwave irradiation at 220° C. for 20 min and then it was allowed to cool to room temperature. The volatiles were removed by rotary evaporation to provide 229 mg of crude oil which was dissolved in MeOH (8.0 mL) and then subjected to reverse phase HPLC. The pure fractions were poured into Na2CO3 (10%, 75 mL) and extracted with EtOAc (3×50 mL), washed with brine (sat, 150 mL), dried with sodium sulfate, filtered and concentrated to provide 90 mg of benzyl 1-(pyridin-2-yl)piperidine-3-carboxylate. MS m/z: 297 (M+1)